Cas no 1806759-77-2 (2-Chloro-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806759-77-2
• MF: C₆H₄ClF₂NO
• MW: 179.551867485046
• CID: 4918980
• Update Time: 2025-06-10

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H4ClF2NO/c7-5-4(6(8)9)1-3(11)2-10-5/h1-2,6,11H
• InChI Key： TUTNVYWLHYNBNV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(=CN=1)O

Computed Properties

• Exact Mass: 178.995
• Monoisotopic Mass: 178.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806759-77-2): Properties, Applications, and Industry Insights

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806759-77-2) is a specialized heterocyclic compound that has garnered significant attention in agrochemical and pharmaceutical research. This pyridine derivative features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxyl moiety, which contribute to its reactivity and versatility. The compound's molecular formula, C₆H₄ClF₂NO, and precise structure make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine has surged due to their role in developing crop protection agents. With global concerns over food security and sustainable agriculture, researchers are increasingly exploring novel agrochemical intermediates that offer higher efficacy and lower environmental impact. This compound's difluoromethyl group is particularly noteworthy, as fluorine incorporation often enhances bioavailability and metabolic stability in active ingredients.

The synthesis of CAS 1806759-77-2 typically involves multi-step reactions starting from hydroxypyridine precursors, with careful control of halogenation and fluorination conditions. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry confirms its structural integrity. Its physicochemical properties—including solubility in polar organic solvents and moderate thermal stability—make it suitable for diverse reaction conditions in industrial settings.

Beyond agrochemicals, 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine shows promise in pharmaceutical research, where fluorinated heterocycles are pivotal in drug discovery. The compound's ability to serve as a building block for kinase inhibitors or antimicrobial agents aligns with current trends in precision medicine. Researchers are investigating its potential in modifying drug pharmacokinetics, leveraging the difluoromethyl moiety's influence on lipophilicity and membrane permeability.

From an industrial perspective, manufacturers of fine chemicals emphasize scalable production methods for CAS 1806759-77-2, focusing on green chemistry principles to reduce hazardous byproducts. Innovations in continuous flow chemistry and catalytic fluorination have improved the compound's accessibility. Quality control protocols ensure compliance with REACH regulations and other global standards, addressing the growing consumer demand for eco-friendly chemical solutions.

Market analysts highlight the compound's relevance in patent literature, with several applications filed for derivatives of 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine in pest control formulations. Its compatibility with integrated pest management (IPM) systems resonates with the agricultural sector's shift toward sustainable practices. Furthermore, the rise of bio-based pesticides has spurred interest in modifying its structure to enhance biodegradability.

For researchers handling 1806759-77-2, proper storage conditions (typically under inert atmosphere at low temperatures) and handling precautions are essential to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance on its safe utilization in laboratory and production environments. The compound's structure-activity relationships (SAR) continue to be explored, particularly in optimizing hydrogen bonding interactions for target specificity.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine represents a compelling case study in modern functionalized pyridine chemistry. Its dual applicability in agrochemical innovation and medicinal chemistry, combined with advancements in sustainable synthesis, positions it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover further applications, solidifying its role in addressing contemporary challenges in crop science and therapeutic development.